Cas no 136765-24-7 (4H-[1,2,4]Triazolo[4,3-a][1,4]benzodiazepine-1-methanol,8-chloro-6-(phenyl-d5)- (9CI))

• Product Name: 4H-[1,2,4]Triazolo[4,3-a][1,4]benzodiazepine-1-methanol,8-chloro-6-(phenyl-d5)- (9CI)
• CAS No: 136765-24-7
• MF: C₁₇H₁₃ClN₄O
• MW: 329.795130491257
• CID: 137641
• PubChem ID: 329771029
• Update Time: 2025-07-14

4H-[1,2,4]Triazolo[4,3-a][1,4]benzodiazepine-1-methanol,8-chloro-6-(phenyl-d5)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4H-[1,2,4]Triazolo[4,3-a][1,4]benzodiazepine-1-methanol,8-chloro-6-(phenyl-d5)- (9CI)
• 1-Hydroxy Alprazolam-d5
• alpha-Hydroxyalprazolam-d5 solution
• Hydroxyalprazolam-d5
• α-Hydroxyalprazolam-d5
• [8-chloro-6-(2,3,4,5,6-pentadeuteriophenyl)-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepin-1-yl]methanol
• DTXSID80693954
• Alpha-Hydroxyalprazolam-D5, 1mg/ml in Methanol
• AKOS015910889
• alpha-Hydroxyalprazolam-D5 0.1 mg/ml in Methanol
• 4H-[1,2,4]Triazolo[4,3-a][1,4]benzodiazepine-1-methanol,8-chloro-6-(phenyl-d5)-(9ci)
• CS-0626685
• alpha-Hydroxyalprazolam-D5
• alpha-Hydroxyalprazolam-D5 1.0 mg/ml in Methanol
• 4H-[1,2,4]Triazolo[4,3-a][1,4]benzodiazepine-1-methanol, 8-chloro-6-(phenyl-d5)-
• Alpha-Hydroxyalprazolam-D5, 0.1mg/ml in Methanol
• 136765-24-7
• HY-118714S
• [8-Chloro-6-(~2~H_5_)phenyl-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepin-1-yl]methanol
• ZURUZYHEEMDQBU-RALIUCGRSA-N
• 4H-(1,2,4)Triazolo(4,3-a)(1,4)benzodiazepine-1-methanol, 8-chloro-6-(phenyl-d5)-
• 4H-1,2,4Triazolo4,3-a1,4benzodiazepine-1-methanol, 8-chloro-6-(phenyl-d5)-

• MDL： MFCD00673260
• Inchi： 1S/C17H13ClN4O/c18-12-6-7-14-13(8-12)17(11-4-2-1-3-5-11)19-9-15-20-21-16(10-23)22(14)15/h1-8,23H,9-10H2/i1D,2D,3D,4D,5D
• InChI Key： ZURUZYHEEMDQBU-RALIUCGRSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])=NCC1=NN=C(CO)N21

Computed Properties

• Exact Mass: 329.10900
• Monoisotopic Mass: 329.109
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• PSA: 63.30000
• LogP: 2.19960
• Solubility: Not determined
• Color/Form: 100 μg/mL in methanol

4H-[1,2,4]Triazolo[4,3-a][1,4]benzodiazepine-1-methanol,8-chloro-6-(phenyl-d5)- (9CI) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P260-P280-P301+P310-P311
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• WGK Germany：1
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines

Additional information on 4H-[1,2,4]Triazolo[4,3-a][1,4]benzodiazepine-1-methanol,8-chloro-6-(phenyl-d5)- (9CI)

Comprehensive Analysis of 4H-[1,2,4]Triazolo[4,3-a][1,4]benzodiazepine-1-methanol,8-chloro-6-(phenyl-d5)- (9CI) (CAS No. 136765-24-7)

The compound 4H-[1,2,4]Triazolo[4,3-a][1,4]benzodiazepine-1-methanol,8-chloro-6-(phenyl-d5)- (9CI), identified by its CAS No. 136765-24-7, represents a structurally unique and pharmacologically significant molecule within the benzodiazepine class. Its deuterated phenyl group (phenyl-d5) and triazolobenzodiazepine core make it a subject of interest in modern medicinal chemistry and drug discovery. Researchers and pharmaceutical developers frequently explore its potential applications in neuroscience, metabolic studies, and isotopic labeling for advanced analytical techniques.

In recent years, the demand for deuterated compounds like 8-chloro-6-(phenyl-d5)-4H-[1,2,4]Triazolo[4,3-a][1,4]benzodiazepine-1-methanol has surged due to their enhanced stability and utility in pharmacokinetic studies. The incorporation of deuterium (phenyl-d5) improves metabolic resistance, a feature highly sought after in the development of next-generation therapeutics. This aligns with current trends in precision medicine, where deuterium-labeled drugs are gaining traction for their prolonged half-lives and reduced side-effect profiles.

The structural complexity of CAS No. 136765-24-7 also positions it as a valuable intermediate in synthetic organic chemistry. Its triazolo[4,3-a][1,4]benzodiazepine scaffold is a versatile building block for designing novel bioactive molecules. Laboratories focusing on CNS (Central Nervous System) drug development often investigate this compound for its potential modulation of GABA receptors, a key target in anxiety and sleep disorder treatments. However, its applications extend beyond neuroscience, as its isotopic labeling (phenyl-d5) facilitates advanced mass spectrometry and NMR studies.

From an industrial perspective, the synthesis and purification of 4H-[1,2,4]Triazolo[4,3-a][1,4]benzodiazepine-1-methanol,8-chloro-6-(phenyl-d5)- (9CI) require stringent quality control to ensure isotopic purity and chemical integrity. Manufacturers emphasize scalable production methods to meet the growing demand from academic and pharmaceutical sectors. The compound’s CAS No. 136765-24-7 is often cross-referenced in patent literature, highlighting its role in proprietary drug formulations and research tools.

Environmental and regulatory considerations for 136765-24-7 are equally critical. While not classified as hazardous, its handling demands adherence to Good Laboratory Practices (GLP) to prevent isotopic contamination. Researchers frequently inquire about its storage conditions, solubility profiles, and compatibility with common organic solvents—topics that dominate forums and scientific databases.

In conclusion, 4H-[1,2,4]Triazolo[4,3-a][1,4]benzodiazepine-1-methanol,8-chloro-6-(phenyl-d5)- (9CI) exemplifies the intersection of innovative chemistry and therapeutic potential. Its deuterated properties and benzodiazepine backbone make it a cornerstone in both academic research and industrial applications. As the scientific community continues to explore deuterium’s role in drug design, compounds like CAS No. 136765-24-7 will remain pivotal in advancing pharmaceutical sciences.